1-[2-(2-Phenoxyethoxy)benzoyl]piperidine

• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: [2-(2-phenoxyethoxy)phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H23NO3/c22-20(21-13-7-2-8-14-21)18-11-5-6-12-19(18)24-16-15-23-17-9-3-1-4-10-17/h1,3-6,9-12H,2,7-8,13-16H2
• InChI Key: JVJUCXBMHVWVNF-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3

Description

1-[2-(2-Phenoxyethoxy)benzoyl]piperidine is a synthetic compound featuring a benzoylpiperidine core substituted with a phenoxyethoxy group at the 2-position of the benzoyl ring. Piperidine derivatives are widely studied for their diverse biological activities, including enzyme inhibition, receptor modulation, and metabolic effects . The phenoxyethoxy moiety may enhance lipophilicity, influencing blood-brain barrier penetration or target binding compared to simpler substituents.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The benzoylpiperidine scaffold is versatile, with substituents on the benzoyl ring significantly altering electronic, steric, and solubility properties. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Benzoylpiperidine Derivatives

Compound Name	Structural Features	Biological Activity	Key Findings	Reference
1-[2-(2-Phenoxyethoxy)benzoyl]piperidine	2-Phenoxyethoxy-benzoyl linked to piperidine	Hypothetical: CNS/metabolic	Phenoxyethoxy may enhance lipophilicity and metabolic stability.	N/A
Coumaperine (1)	Coumarin-like benzoyl-piperidine	Unspecified (isolated from Piper)	Demonstrates structural diversity in natural piperidine alkaloids.
1-(1,3-Benzodioxol-5-ylcarbonyl)piperidine	Benzodioxol-substituted benzoyl-piperidine	AMPA receptor modulation	Lead compound for anti-fatigue agents; IC50 values not reported.
1-[2-(4-Hydroxyphenylamino)benzoyl]piperidine	4-Hydroxyphenylamino-benzoyl-piperidine	Lipoxygenase inhibition	Pending activity testing; hydroxyphenylamino may increase polarity.
Compound 13e (E2020)	Indanone-piperidine derivative	Acetylcholinesterase (AChE) inhibition	Potent AChE inhibitor (IC50 = 5.7 nM); 1250× selectivity over BuChE.
1-((Bis(2-chloroethyl)amino)benzoyl)piperidine	Cytotoxic bis-chloroethylamino-benzoyl-piperidine	Cytotoxic agent	LD50 (rat) = 134 mg/kg; emits toxic Cl⁻ and NOx upon decomposition.

Pharmacokinetic and Toxicological Profiles

• Lipophilicity: Phenoxyethoxy and benzodioxol groups may prolong half-life compared to polar derivatives like hydroxyphenylamino analogs .
• Toxicity : Cytotoxic derivatives (e.g., ) highlight the risk of toxic byproducts, whereas AChE inhibitors (e.g., E2020) show favorable selectivity .